3-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1H-indole oxalate

• IUPAC Name: 3-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1H-indole;oxalic acid
• InChI: InChI=1S/C20H23N3O.C2H2O4/c1-24-18-8-6-17(7-9-18)23-12-10-22(11-13-23)15-16-14-21-20-5-3-2-4-19(16)20;3-1(4)2(5)6/h2-9,14,21H,10-13,15H2,1H3;(H,3,4)(H,5,6)
• InChI Key: KMOBRNFKOMHZSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=CNC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C22H25N3O5
• Molecular Weight: 411.5 g/mol

Description

3-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1H-indole oxalate is a chemical compound that belongs to the class of indoles. It is also known as MIPT or Miprocin. This compound has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 3-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1H-indole oxalate involves its binding to the 5-HT2A receptor. This binding results in the activation of various signaling pathways, including the phospholipase C pathway and the phosphatidylinositol pathway. These pathways lead to the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine, which are involved in various physiological and behavioral processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1H-indole oxalate include its ability to modulate the activity of the 5-HT2A receptor. This modulation can lead to changes in the release of various neurotransmitters, which can affect various physiological and behavioral processes. Studies have shown that MIPT can induce visual and auditory hallucinations, altered mood, and changes in perception and cognition.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1H-indole oxalate in lab experiments include its high affinity for the 5-HT2A receptor, its ability to induce visual and auditory hallucinations, and its potential applications in the study of various physiological and behavioral processes. However, the limitations of using MIPT in lab experiments include its potential for inducing adverse effects, such as anxiety and paranoia, and its potential for abuse.

Future Directions

There are several future directions for the study of 3-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1H-indole oxalate. These include its potential applications in the treatment of various psychiatric disorders, such as depression, anxiety, and schizophrenia. Additionally, further research is needed to understand the long-term effects of MIPT use and its potential for abuse. Finally, the development of more selective and potent 5-HT2A receptor agonists may lead to the discovery of new therapeutic agents for the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

3-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1H-indole oxalate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for serotonin receptors, particularly the 5-HT2A receptor. This receptor is involved in various physiological and behavioral processes, including mood regulation, perception, and cognition.